4-Chloro-5-methoxy-2-pyridineacetonitrile

• IUPAC Name: 2-(4-chloro-5-methoxypyridin-2-yl)acetonitrile
• InChI: InChI=1S/C8H7ClN2O/c1-12-8-5-11-6(2-3-10)4-7(8)9/h4-5H,2H2,1H3
• InChI Key: WCOVVUUVGLPVEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(N=C1)CC#N)Cl
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol

Description

4-Chloro-5-methoxy-2-pyridineacetonitrile (CMPA) is a synthetic compound with potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology. CMPA is an aromatic nitrile which can be used in the synthesis of various biologically active molecules. It has been used in the synthesis of a variety of compounds, including antiviral agents, antifungal agents, and anti-inflammatory agents. CMPA has been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, Alzheimer’s, and Parkinson’s.

Mechanism of Action

The mechanism of action of 4-Chloro-5-methoxy-2-pyridineacetonitrile is not yet fully understood. However, it is known that 4-Chloro-5-methoxy-2-pyridineacetonitrile can interact with several enzymes and receptors, including cytochrome P450, monoamine oxidase, and muscarinic receptors. 4-Chloro-5-methoxy-2-pyridineacetonitrile has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of pro-inflammatory molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-5-methoxy-2-pyridineacetonitrile are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to inhibit the activity of several enzymes and receptors, including cytochrome P450, monoamine oxidase, and muscarinic receptors. In addition, 4-Chloro-5-methoxy-2-pyridineacetonitrile has been shown to increase the levels of several neurotransmitters, including serotonin and dopamine, which may be beneficial in the treatment of depression and other mood disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-5-methoxy-2-pyridineacetonitrile in laboratory experiments include its low cost and ease of synthesis. It is also a relatively stable compound and has a wide range of potential applications. However, there are some limitations to using 4-Chloro-5-methoxy-2-pyridineacetonitrile in laboratory experiments. For example, it has a relatively low solubility in water and is not very soluble in organic solvents. In addition, it is not very stable in the presence of light and heat.

Future Directions

The potential applications of 4-Chloro-5-methoxy-2-pyridineacetonitrile are still being explored. Some of the future directions that could be explored include the development of new therapeutic agents based on 4-Chloro-5-methoxy-2-pyridineacetonitrile, further studies of its biochemical and physiological effects, and further research into its mechanism of action. In addition, further studies into the structure-activity relationships of 4-Chloro-5-methoxy-2-pyridineacetonitrile and its derivatives could lead to the development of more effective therapeutic agents. Finally, further research into the synthesis of 4-Chloro-5-methoxy-2-pyridineacetonitrile and its derivatives could lead to the development of novel synthetic methods.

Synthesis Methods

4-Chloro-5-methoxy-2-pyridineacetonitrile can be synthesized using several different methods. The most common method is the reaction of 4-chloro-5-methoxy-2-pyridine with acetonitrile in the presence of a catalytic amount of an acid. This reaction produces the desired product in good yields. Other methods for the synthesis of 4-Chloro-5-methoxy-2-pyridineacetonitrile include the reaction of 4-chloro-5-methoxy-2-pyridine with acetic anhydride, the reaction of 4-chloro-5-methoxy-2-pyridine with acetic acid and aqueous sodium hydroxide, and the reaction of 4-chloro-5-methoxy-2-pyridine with acetic acid and aqueous potassium hydroxide.

Scientific Research Applications

4-Chloro-5-methoxy-2-pyridineacetonitrile has been studied for its potential applications in medicinal chemistry and biochemistry. It has been used as a starting material in the synthesis of several biologically active molecules, including antiviral agents, antifungal agents, and anti-inflammatory agents. 4-Chloro-5-methoxy-2-pyridineacetonitrile has also been studied for its potential as a therapeutic agent for a variety of diseases, including cancer, Alzheimer’s, and Parkinson’s.